Cas no 87591-79-5 (2-(chloromethyl)-7-methyl-4H-pyrido1,2-apyrimidin-4-one)

• Product Name: 2-(chloromethyl)-7-methyl-4H-pyrido1,2-apyrimidin-4-one
• CAS No: 87591-79-5
• MF: C₁₀H₉ClN₂O
• MW: 208.64426112175
• CID: 728370
• PubChem ID: 2434807
• Update Time: 2025-04-19

2-(chloromethyl)-7-methyl-4H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-7-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
• 2-(chloromethyl)-7-methylpyrido[1,2-a]pyrimidin-4-one
• 2-Chloromethyl-7-methyl-pyrido[1,2-a]pyrimidin-4-one
• 4H-Pyrido[1,2-a]pyrimidin-4-one,2-(chloromethyl)-7-methyl-
• EN300-04794
• SR-01000044054-1
• Z56921782
• DA-19149
• DTXSID00368652
• AKOS000118678
• MFCD03988531
• SR-01000044054
• 87591-79-5
• SCHEMBL10966083
• FS-5591
• G41214
• F2124-0716
• 2-(chloromethyl)-7-methyl-4H-pyrido1,2-apyrimidin-4-one

• MDL： MFCD03988531
• Inchi： 1S/C10H9ClN2O/c1-7-2-3-9-12-8(5-11)4-10(14)13(9)6-7/h2-4,6H,5H2,1H3
• InChI Key： KPABQRQVYRRJPX-UHFFFAOYSA-N
• SMILES： ClCC1=CC(N2C=C(C)C=CC2=N1)=O

Computed Properties

• Exact Mass: 208.040341
• Monoisotopic Mass: 208.040341
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 32.7

Experimental Properties

• Density: 1.32
• Boiling Point: 324.8°C at 760 mmHg
• Flash Point: 150.2°C
• Refractive Index: 1.625

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines